Cas no 61892-88-4 (4H-Pyran-4-one, 2-hydroxy-3-methyl-)

• Product Name: 4H-Pyran-4-one, 2-hydroxy-3-methyl-
• CAS No: 61892-88-4
• MF: C₆H₆O₃
• MW: 126.110042095184
• CID: 463618
• PubChem ID: 54681620
• Update Time: 2025-04-19

4H-Pyran-4-one, 2-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2-hydroxy-3-methyl-
• 4-hydroxy-3-methylpyran-2-one
• SCHEMBL580718
• 2-Hydroxy-3-methyl-4-pyron
• SCHEMBL6157493
• AKOS006277325
• SMR000387098
• 61892-88-4
• MLS001048905
• CHEMBL1350127
• 4-hydroxy-methyl-pyranone
• DTXSID80715701
• HMS2268A11
• VS-09217
• 2-hydroxy-3-methyl-4H-pyran-4-one
• hydroxy-methylpyrone
• BANRXGCIPOQDMR-UHFFFAOYSA-N
• 4-Hydroxy-3-methyl-2H-pyran-2-one

• Inchi： 1S/C6H6O3/c1-4-5(7)2-3-9-6(4)8/h2-3,7H,1H3
• InChI Key： BANRXGCIPOQDMR-UHFFFAOYSA-N
• SMILES： O1C=CC(=C(C1=O)C)O

Computed Properties

• Exact Mass: 126.03168
• Monoisotopic Mass: 126.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives